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The table below summarizes the key properties of these two PCMs, drawing from experimental results in the

search results.

Compound Focus: Octacosane

CAS No.: 630-02-4
Cat. No.: S598060

Get Quote

Capric-Palmitic Acid (CA-

Property Octacosane (n-alkane) PA) Eutectic (76.5/23.5 Significance

wt.%)
Melting 51.3°C - 61.4°C [1] [2] [3] 21.85°C [4] [5] Determines operational
Temp. temperature range.
Freezing ~51.3°C (with supercooling  22.15°C [4] Critical for applications
Temp. potential) [1] requiring heat release.

Latent Heat
(Melting)

Chemical
Type

Key
Advantage

144 - 245 J/g [1] [3]

Paraffin (n-alkane) [1]

Very high latent heat; well-
studied for thermal storage

[1] [3].

171.22 J/g [4]

Fatty Acid [4] [5]

Near-room-temperature
operation; low supercooling

[6] [4].

Indicates heat storage
capacity per unit mass.

Affects compatibility,
safety, and cost.

Suitability for specific
use cases.
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Capric-Palmitic Acid (CA-

Property Octacosane (n-alkane) PA) Eutectic (76.5/23.5 Significance
wt.%)
Key High melting point limits Low thermal conductivity; Informs need for
Challenge low-temp use; can exhibit requires shape-stabilization material encapsulation
supercooling [7] [1]. to prevent leakage [6] [5]. or compositing.

Detailed Characteristics and Experimental Insights

Octacosane (CzsHss)

Octacosane is a linear-chain hydrocarbon paraffin known for its high latent heat and stability.

e Thermal Performance: Its high melting point and latent heat make it suitable for medium-to-high
temperature thermal energy storage. One study reported a microencapsulated form with a latent heat
of 144 J/g and excellent reliability after thermal cycling [1]. High-accuracy calorimetry studies confirm
its position as a high-performance PCM within the n-alkane series [3].

e Common Applications:

o Solar Thermal Energy Storage: For systems requiring storage at temperatures around 50-
60°C [1] [2].
o Photovoltaic/Thermal (PVIT) Panels: Used to cool PV cells and store excess thermal energy

[2].

The following diagram illustrates a common method for creating stable, functional forms of ectacesane and

its subsequent application.
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Microencapsulation of Octacosane

:

Emulsion Polymerization
(Shell: PMMA)

:

Characterization
(SEM, DSC, TGA)

Click to download full resolution via product page

Capric-Palmitic Acid (CA-PA) Eutectic Mixture

This binary organic mixture is favored for low-temperature applications due to its melting point being close

to room temperature.

¢ Thermal Performance: The eutectic mixture minimizes the individual high melting points of its
components, creating a PCM ideal for human comfort range applications. It demonstrates low
supercooling and good long-term thermal reliability after repeated cycling [4].

o Form-Stabilization: A key research area involves preventing liquid leakage. Studies successfully
stabilize CA-PA within porous materials like graphitic carbon nitride (g-CsN4) and various clay
minerals (e.g., diatomite, vermiculite). These composites enhance thermal conductivity and prevent
leakage, with latent heat values dependent on the PCM loading (e.g., up to 112.3 kJ/kg for a 80 wt%
loading in g-CsNa4) [6] [5].

e Common Applications:
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o Building Temperature Regulation: Integrated into walls for passive cooling and heating [5].
o Low-Temperature Thermal Energy Storage: For solar thermal applications targeting human
comfort [6] [4].

The workflow for developing a shape-stabilized CA-PA composite is summarized below.

Shape-Stabilized CA-PA Composite

:

Method: Vacuum Impregnation
(Matrix: g-C3sNa4 or Clay Minerals)

:

Leakage Test & DSC Analysis
(Determine max. PCM loading)

Click to download full resolution via product page

Application Selection Guide

Your choice between these PCMs should be primarily driven by the target temperature of your application.

e Choose Octacosane if your application involves higher temperatures (aboeve 50°C), such as industrial
waste heat recovery, concentrated solar power, or high-temperature PV/T cooling, where its superior

latent heat can be fully utilized.
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e Choose the CA-PA Eutectic if your application requires operation in the room-temperature range
(around 22°C), such as for maintaining thermal comfort in buildings, greenhouse temperature control,

or low-grade solar thermal storage.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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